Cas no 2470435-29-9 (1H-Pyrazole-3-carboxylic acid, 1-methyl-4-(methylsulfonyl)-)

• Product Name: 1H-Pyrazole-3-carboxylic acid, 1-methyl-4-(methylsulfonyl)-
• CAS No: 2470435-29-9
• MF: C₆H₈N₂O₄S
• MW: 204.203720092773
• CID: 5361220
• Update Time: 2026-03-10

1H-Pyrazole-3-carboxylic acid, 1-methyl-4-(methylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-carboxylic acid, 1-methyl-4-(methylsulfonyl)-

• Inchi： 1S/C6H8N2O4S/c1-8-3-4(13(2,11)12)5(7-8)6(9)10/h3H,1-2H3,(H,9,10)
• InChI Key： QSAJVKHMNAFAOU-UHFFFAOYSA-N
• SMILES： N1(C)C=C(S(C)(=O)=O)C(C(O)=O)=N1

Additional information on 1H-Pyrazole-3-carboxylic acid, 1-methyl-4-(methylsulfonyl)-

Comprehensive Analysis of 1H-Pyrazole-3-carboxylic acid, 1-methyl-4-(methylsulfonyl)- (CAS No. 2470435-29-9)

The compound 1H-Pyrazole-3-carboxylic acid, 1-methyl-4-(methylsulfonyl)- (CAS No. 2470435-29-9) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. With its unique pyrazole core and methylsulfonyl functional group, this compound exhibits remarkable potential in drug discovery and material science applications. Researchers are particularly interested in its role as a building block for synthesizing novel bioactive molecules, given its structural versatility and compatibility with modern click chemistry approaches.

In recent years, the demand for heterocyclic compounds like 1H-Pyrazole-3-carboxylic acid derivatives has surged, driven by their applications in developing kinase inhibitors and anti-inflammatory agents. The presence of both carboxylic acid and sulfonyl moieties in this molecule makes it particularly valuable for creating hydrogen bond networks, a feature crucial for molecular recognition in biological systems. Current literature suggests its potential utility in addressing drug resistance challenges, a hot topic in precision medicine research.

The synthesis and characterization of 1-methyl-4-(methylsulfonyl)-1H-pyrazole-3-carboxylic acid have been optimized to meet the growing needs of high-throughput screening platforms. Its crystalline properties and solubility profile make it suitable for various formulation strategies, a frequent concern in pharmaceutical development forums. Analytical studies using NMR spectroscopy and mass spectrometry confirm its structural integrity, while computational modeling predicts favorable ADMET properties for drug-like molecules derived from this scaffold.

From an industrial perspective, CAS 2470435-29-9 represents an important intermediate in the synthesis of crop protection agents, aligning with the agricultural sector's search for environmentally friendly solutions. Its metabolic stability and selective reactivity make it attractive for designing next-generation pest control compounds, addressing the global push for sustainable agriculture practices. Manufacturers emphasize its compatibility with green chemistry principles during production.

Quality control protocols for 1H-Pyrazole-3-carboxylic acid, 1-methyl-4-(methylsulfonyl)- typically involve rigorous HPLC purity testing and residual solvent analysis, meeting the stringent requirements of GMP compliance. The compound's thermal stability data, obtained through differential scanning calorimetry, supports its use in various process optimization scenarios. These characteristics position it as a reliable candidate for scale-up production in the fine chemicals industry.

Emerging applications in material science explore the compound's potential as a ligand precursor for coordination polymers and metal-organic frameworks (MOFs). Its ability to form stable complexes with transition metals has sparked interest in catalysis research, particularly for asymmetric synthesis methodologies. These developments respond to the growing market demand for specialty chemicals with tailored functionalities.

Safety evaluations of 1-methyl-4-(methylsulfonyl)-1H-pyrazole-3-carboxylic acid confirm its compatibility with standard laboratory handling procedures. Proper personal protective equipment and ventilation systems remain recommended when working with this compound, as with any fine chemical substance. Material safety data sheets provide detailed guidance on storage conditions and incompatibility information for risk management purposes.

The commercial availability of CAS 2470435-29-9 through reputable chemical suppliers has facilitated its adoption across research institutions. Pricing structures typically reflect its high purity grade and batch-to-batch consistency, important considerations for process chemistry applications. Current market trends show increasing procurement for library synthesis in drug discovery programs worldwide.

Future research directions for this compound include exploration of its structure-activity relationships in various biological targets and investigation of its photophysical properties for potential sensing applications. The scientific community continues to publish novel derivatization methods that expand the utility of this versatile intermediate, keeping pace with innovations in medicinal chemistry and chemical biology.